Cas no 1785596-82-8 (2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one)

• Product Name: 2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one
• CAS No: 1785596-82-8
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5878973
• PubChem ID: 84796734
• Update Time: 2025-05-19

2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1785596-82-8
• 2-amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one
• EN300-1916630
• 2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one

• Inchi： 1S/C7H8BrNOS/c1-4-2-5(8)7(11-4)6(10)3-9/h2H,3,9H2,1H3
• InChI Key： ONNOUAJYZAEKNR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C(CN)=O

Computed Properties

• Exact Mass: 232.95100g/mol
• Monoisotopic Mass: 232.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one

Introduction to 2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one (CAS No. 1785596-82-8) in Modern Chemical Research

2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one, identified by the chemical formula CAS No. 1785596-82-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic ketone derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for drug discovery and material science applications.

The compound belongs to the class of thiophene-based molecules, which are widely studied for their pharmacological properties. The presence of both amino and bromo substituents, along with a methylthiophene core, contributes to its unique reactivity and interaction with biological targets. Such structural features are often exploited in the design of novel therapeutic agents targeting various diseases.

In recent years, the field of medicinal chemistry has seen a surge in interest towards thiophene derivatives due to their demonstrated efficacy in treating conditions ranging from infectious diseases to chronic disorders. The bromo substituent, in particular, has been recognized for its ability to enhance binding affinity and metabolic stability in drug molecules. This makes 2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structure to develop analogs with enhanced pharmacokinetic profiles and improved target specificity. For instance, studies have shown that modifications at the amino group can significantly alter the compound's bioavailability and therapeutic efficacy.

The 5-methylthiophen-2-yl moiety adds another layer of complexity, enabling diverse chemical transformations that can be tailored for specific applications. This flexibility has been exploited in the synthesis of novel agrochemicals, where thiophene derivatives are known for their herbicidal and fungicidal properties. The combination of these structural elements makes 2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one a versatile intermediate in synthetic chemistry.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that it can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for drug development. These insights have guided experimental efforts toward optimizing its structure for better performance.

In addition to its pharmaceutical applications, 2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one has shown promise in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensing technologies. The compound's unique electronic properties make it an attractive candidate for developing organic semiconductors and light-emitting materials.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it more accessible for industrial applications. This accessibility is crucial for scaling up research and development efforts.

From a regulatory perspective, the handling of CAS No. 1785596-82-8 must adhere to standard chemical safety protocols to ensure worker safety and environmental protection. While not classified as a hazardous material under current regulations, proper storage and handling procedures are essential to prevent degradation or unintended reactions.

The future prospects of 2-Amino-1-(3-bromo-5-methylthiophen-2-yl)ethan-1-one are vast, with ongoing research uncovering new applications and refining its use in various fields. As computational tools become more sophisticated, the ability to predict and optimize its properties will only improve, driving innovation across multiple disciplines.